2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile

• IUPAC Name: 2-[(3-methylphenyl)methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H13N3/c1-11-4-2-5-12(8-11)10-17-14-13(9-15)6-3-7-16-14/h2-8H,10H2,1H3,(H,16,17)
• InChI Key: WLJJKZLXEUBYGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC2=C(C=CC=N2)C#N
• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol

Description

2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPMP and is a member of the pyridine family.

Mechanism of Action

The mechanism of action of 2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile is not fully understood, but it is believed to work by inhibiting certain enzymes involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is another mechanism by which it may exert its anti-cancer effects.
Biochemical and Physiological Effects:
2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile has been shown to have a number of biochemical and physiological effects in various cell types. This compound has been shown to inhibit cell growth and induce apoptosis in cancer cells, as well as to have anti-inflammatory and antioxidant effects in other cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation, as well as for developing new anti-cancer drugs. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile. One area of focus could be on further elucidating the compound's mechanism of action and identifying specific molecular targets that it interacts with. Another potential direction could be on developing more effective methods for synthesizing and purifying this compound, which could help to overcome some of the limitations associated with its use in lab experiments. Finally, there is also potential for exploring the use of 2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile in other fields of research, such as in the development of new materials or in the study of other diseases beyond cancer.

Synthesis Methods

The synthesis of 2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile involves the reaction of 3-methylbenzylamine with 3-cyanopyridine in the presence of a catalyst. The resulting product is then purified by recrystallization to obtain a high-purity compound.

Scientific Research Applications

2-[(3-Methylphenyl)methylamino]pyridine-3-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in the development of new drugs for the treatment of various diseases. This compound has been shown to exhibit potent activity against certain types of cancer cells, making it a potential candidate for the development of new anti-cancer drugs.